Cas no 2034634-84-7 (N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide
• CAS No: 2034634-84-7
• MF: C₁₄H₁₅NO₂S₂
• MW: 293.404401063919
• CID: 6136567
• PubChem ID: 92110911
• Update Time: 2025-07-14

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide
• N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)cyclopropanecarboxamide
• F6506-2152
• AKOS026701838
• N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)cyclopropanecarboxamide
• N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]cyclopropanecarboxamide
• 2034634-84-7

• Inchi： 1S/C14H15NO2S2/c16-13(10-3-4-10)15-9-14(17,11-5-7-18-8-11)12-2-1-6-19-12/h1-2,5-8,10,17H,3-4,9H2,(H,15,16)
• InChI Key： KKPBSQFCIUHPJD-UHFFFAOYSA-N
• SMILES： C1(C(NCC(O)(C2SC=CC=2)C2C=CSC=2)=O)CC1

Computed Properties

• Exact Mass: 293.05442107g/mol
• Monoisotopic Mass: 293.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives

Additional information on N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide

Introduction to N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide (CAS No. 2034634-84-7)

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide, identified by its CAS number 2034634-84-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines cyclopropane rings with thiophene derivatives, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide is highly intriguing. The presence of hydroxyl and thiophene groups introduces unique electronic and steric properties that can influence its interactions with biological targets. Specifically, the cyclopropane moiety is known for its rigidity, which can enhance binding affinity, while the thiophene rings contribute to aromatic stability and potential pharmacological activity.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse biological activities. Thiophene derivatives, in particular, have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The combination of thiophene and cyclopropane in N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide suggests that this compound may exhibit multifaceted pharmacological effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The structural features of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide allow for modifications that can fine-tune its biological activity. For instance, the hydroxyl group can be targeted for further functionalization to enhance solubility or to introduce additional binding pockets. Similarly, the thiophene rings can be modified to improve metabolic stability or to target specific receptors.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. Cyclopropanes are known for their ability to induce conformational constraints in molecules, which can lead to improved binding affinities and selectivity. In the case of N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethylcyclopropanecarboxamide, the cyclopropane ring is integrated into a more complex structure, which may enhance its interactions with biological targets.

The pharmacological potential of N-2-hydroxy-2-(thiophen-2-yli)-ethylcyclopropanecarboxamide has been explored in several preclinical studies. These studies have demonstrated that derivatives of this compound exhibit promising activities against various disease models. For example, some preliminary findings suggest that this compound may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, it has shown potential in inhibiting certain enzymes that are implicated in cancer progression.

The synthesis of N-*hydroxy-*ethylcyclopropanecarboxamide* involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with high precision. These techniques include palladium-catalyzed cross-coupling reactions, which are essential for introducing the thiophene moieties into the molecular framework.

In conclusion, N-*hydroxy-*ethylcyclopropanecarboxamide* represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like N-*hydroxy-*ethylcyclopropanecarboxamide* will play a crucial role in the discovery of new therapeutic agents.